![molecular formula C16H21N3O2 B2534138 N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-phenoxypropanamide CAS No. 1226445-24-4](/img/structure/B2534138.png)
N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-phenoxypropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-phenoxypropanamide” is a complex organic compound that contains a pyrazole ring. Pyrazole is a five-membered ring structure composed of three carbon atoms and two nitrogen atoms in adjacent positions . Compounds containing a pyrazole ring are known for their diverse pharmacological effects .
Scientific Research Applications
- Researchers have investigated the antibacterial potential of this compound due to its unique chemical structure. By inhibiting bacterial growth, it could serve as a promising candidate for developing new antibiotics .
- The compound’s phenoxypropanamide moiety has been associated with antifungal effects. Scientists have explored its ability to combat fungal infections, potentially leading to novel antifungal drugs .
- Inflammation plays a crucial role in various diseases. Some studies suggest that N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-phenoxypropanamide may possess anti-inflammatory properties. Researchers are investigating its potential as an anti-inflammatory agent .
- The compound’s pyrazole ring and phenoxy group have drawn attention in cancer research. Preliminary studies indicate that it might exhibit antitumor effects. Further investigations are ongoing to explore its potential as a cancer therapy .
- Thiazolo[4,5-b]pyridine derivatives, like this compound, have been linked to antioxidant activity. Antioxidants play a crucial role in protecting cells from oxidative damage. Researchers are studying its antioxidant properties .
- Combining different heterocyclic systems often leads to enhanced biological activities. Researchers have synthesized this compound as part of drug design efforts. Its fused heterocyclic structure could offer new chemical entities with improved properties .
Antibacterial Activity
Antifungal Properties
Anti-Inflammatory Applications
Antitumor Activity
Antioxidant Potential
Drug Design and Hybrid Molecules
Future Directions
The future directions for the study of “N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-phenoxypropanamide” and similar compounds could involve further exploration of their synthesis, characterization, and potential biological activities. Given the diverse pharmacological effects of pyrazole derivatives , these compounds could be promising candidates for the development of new drugs.
properties
IUPAC Name |
N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-2-phenoxypropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O2/c1-12-11-13(2)19(18-12)10-9-17-16(20)14(3)21-15-7-5-4-6-8-15/h4-8,11,14H,9-10H2,1-3H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBZKCDIADKTYOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CCNC(=O)C(C)OC2=CC=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-phenoxypropanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.